Cas no 866149-90-8 (2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid)

• Product Name: 2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid
• CAS No: 866149-90-8
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• MDL: MFCD05668980
• CID: 2101386
• Update Time: 2025-06-08

2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(TRIFLUOROMETHYL)IMIDAZO[1,2-A]PYRIMIDINE-3-CARBOXYLIC ACID
• SBB053519
• 2-(TRIFLUOROMETHYL)IMIDAZO[1,2-A]PYRIMIDINE-3-CARB
• 2-(Trifluoromethyl)imidazo-[1,2-a]pyrimidine-3-carboxylic acid
• 2-(trifluoromethyl)-4-hydroimidazo[1,2-a]pyrimidine-3-carboxylic acid
• 2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid

• MDL： MFCD05668980
• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)5-4(6(15)16)14-3-1-2-12-7(14)13-5/h1-3H,(H,15,16)
• InChI Key： MFYCLSPJPLRJFF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N2C=CC=NC2=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid

Introduction to 2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid (CAS No. 866149-90-8)

2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid, identified by its CAS number 866149-90-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of imidazo[1,2-a]pyrimidines, a structural motif known for its broad spectrum of biological activities. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for the design of novel therapeutic agents.

The< strong>imidazo-1,2-apyrimidine core is a fused bicyclic system consisting of an imidazole ring and a pyrimidine ring, which are connected at the 1 and 2 positions. This particular arrangement facilitates interactions with biological targets, such as enzymes and receptors, thereby modulating various cellular processes. The carboxylic acid functional group at the 3-position of the pyrimidine ring further expands the compound's potential for chemical modifications, allowing for the synthesis of derivatives with tailored pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for cancer and inflammatory diseases. The< strong>trifluoromethyl group is particularly noteworthy in this context, as it is known to enhance metabolic stability and binding affinity towards biological targets. This feature has made imidazo[1,2-a]pyrimidines, including 2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid, attractive candidates for drug discovery.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways associated with cancer progression. Preclinical studies have demonstrated that derivatives of imidazo[1,2-a]pyrimidines can selectively inhibit specific kinases by binding to their active sites. The< strong>trifluoromethyl group contributes to this inhibitory activity by increasing the lipophilicity and reducing the metabolic clearance of the compound.

Moreover, the< strong>imidazo-1,2-apyrimidine scaffold has shown promise in treating inflammatory diseases by modulating immune responses. Research indicates that certain derivatives can inhibit the production of pro-inflammatory cytokines, thereby alleviating symptoms associated with chronic inflammation. The carboxylic acid moiety in 2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid provides a site for further functionalization, enabling the development of analogs with enhanced bioavailability and target specificity.

The synthesis of 2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations, have been employed to construct the heterocyclic core efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for modifications that can optimize its pharmacological properties.

In conclusion, 2-(Trifluoromethyl)imidazo-1,2-apyrimidine-3-carboxylic Acid(CAS No. 866149-90-8) represents a promising lead compound in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new treatments against cancer and inflammatory diseases. Ongoing studies continue to explore its potential applications and to refine synthetic approaches for its production. As our understanding of molecular interactions advances, compounds like this are poised to play a pivotal role in shaping future therapeutic strategies.